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Compound Focus: Allyloxy propanol

CAS No.: 6180-67-2
Cat. No.: S3715536

Identified Allyloxy Propanol Compounds

Get Quote

The table below summarizes the available data for related compounds. Please note that specific data on stability under

acidic conditions is missing from the search results.

Molecular
Weight
(g/mol)

Molecular
Formula

CAS

Compound Name
Number

Boiling
Point

Density
(glcm?)

Flash
Point

Key
Properties &
Applications

3-Allyloxy-1,2- 123-34-  CeH120s3 132.16

propanediol [1] 2

61940- CoH1803 174.24

59-8

1-Isopropoxy-3-
(allyloxy)-2-propanol
(2]

142 °C/
28 mmHg

N/A

1.068 at
25°C

N/A

98 °C
(closed
cup)

N/A

Contains allyl
and hydroxyl
groups; used
in polymer
synthesis,
spin-coating-
free
perovskite
devices, and
asa
precursor for
polymer
electrolytes.

(1]

Information
is limited to
basic
identifiers
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Molecular . . Key
CAS Molecular . Boiling Density Flash .
Compound Name Weight . . Properties &
Number Formula Point (glcm?) Point S
(g/mol) Applications
and

structure. [2]

ALLYLOXY 6180- CeH1202 116.16 186.0 °C 0.917 N/A Supplier data

PROPANOL [3] 67-2 (Predicted) (Predicted) indicates a
price of
$504.28 for
5mg of 95%
purity. [3]

Bis(Allyloxy)Propan- 29595- CoH1603 172.22 250.3°C 0.968 105.2 The

1-0l [4] 46-8 (Predicted) (Cal.) °C molecular

(Cal.) structure
contains two
allyloxy
groups. [4]

Recommended Experimental Approach to Determine Stability

Since direct data is unavailable, you can determine the stability of your specific allyloxy propanel compound through

experimental testing. Here is a detailed methodology you can follow in the lab.

Experimental Protocol: Investigating Acid Stability

This protocol outlines a procedure to assess the stability of allyloxy prepanel compounds under various acidic

conditions by monitoring the degradation of the compound over time.
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[Start: Prepare Acid Solutions]

Set up reaction vessels
with different pH buffers
Add allyloxy propanol
compound to each vessel
Incubate at controlled
temperature (e.g., 37°C)
Sample at regular
time intervals

Analyze samples via:
- HPLC/UPLC for quantification
- GC-MS for volatile products
- LC-MS for transformation products

'

Identify degradation
products and pathways

Determine reaction
kinetics (e.g., k_obs)

Report Stability Profile

Click to download full resolution via product page

1. Solution Preparation
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e Prepare a stock solution of the allyloxy propanol compound in a suitable solvent (e.g., water, methanol, or
acetonitrile).

e Prepare a series of acidic buffer solutions (e.g., pH 1-5) to simulate a range of acidic conditions. Use common
buffer systems like citrate-phosphate (for pH 3-5) or KCI/HCI (for lower pH). The ionic strength should be kept
constant across buffers.

2. Reaction Setup

¢ In separate reaction vessels (e.g., sealed vials), mix the stock solution of your compound with each buffer
solution. The final concentration of your compound should be suitable for analytical detection (e.g., 0.1-1 mM).

¢ Include a control sample in a neutral pH buffer (e.g., pH 7) for comparison.

e Place all vessels in a temperature-controlled environment (e.g., a water bath at 37°C to simulate physiological
conditions, or other temperatures relevant to your application).

3. Sampling and Analysis

e At predetermined time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw aliquots from each reaction vial.
¢ Immediately quench the reaction if necessary (e.g., by neutralization, dilution with mobile phase, or rapid
cooling).
e Analyze the samples using:
o High-Performance Liquid Chromatography (HPLC/UPLC): To quantify the remaining concentration of
the parent compound over time. A decrease in its peak area indicates degradation.
o Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS): To identify and characterize any transformation products formed during the reaction [5].

4. Data Processing

¢ Plot the natural logarithm of the remaining compound concentration versus time. A linear plot suggests pseudo-
first-order kinetics. The slope of the line is the observed rate constant ((k_{obs})), which quantifies the
degradation rate [5].

e Compare the degradation half-life ((t_{1/2} =\In(2)/k_{obs})) across different pH levels to build a stability profile.

FAQs on Stability and Troubleshooting

Q1: Why is there no direct data on the acid stability of allyloxy propanels? These compounds are often used as
intermediates or monomers in specialized synthesis (e.g., polymers, electrolytes) [1]. Their stability under standard
storage might be documented in supplier Material Safety Data Sheets (MSDS), but their reactivity under specific

experimental conditions like low pH is typically investigated by the researcher as part of their project.

Q2: What are the likely degradation pathways for an ether like allyloxy propanol under acidic conditions? The
allyl ether group could be susceptible to acid-catalyzed hydrolysis, potentially leading to the formation of allyl alcohol
and the corresponding propylene glycol derivative. The exact pathway and rate would depend on the specific molecular

structure. The experimental protocol above is designed to identify such pathways.
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Q3: My analysis shows unexpected degradation products. What should I do? Unexpected products suggest

complex reaction pathways. Consider:

¢ Using computational chemistry (e.g., Gaussian calculations) to model the molecule's electronic structure and
predict its most vulnerable reactive sites, as done in studies of other organic compounds [5].

¢ Investigating if the degradation is radical-driven by adding radical scavengers (e.g., methanol for sulfate radicals)
to your experiment [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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